Cas no 2770498-23-0 ((9H-fluoren-9-yl)methyl N-[2-ethynyl-4-(trifluoromethyl)phenyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[2-ethynyl-4-(trifluoromethyl)phenyl]carbamate
• CAS No: 2770498-23-0
• MF: C₂₄H₁₆F₃NO₂
• MW: 407.384556770325
• CID: 6444205
• PubChem ID: 165993233
• Update Time: 2025-06-08

(9H-fluoren-9-yl)methyl N-[2-ethynyl-4-(trifluoromethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-[2-ethynyl-4-(trifluoromethyl)phenyl]carbamate
• EN300-37396868
• 2770498-23-0

• Inchi： 1S/C24H16F3NO2/c1-2-15-13-16(24(25,26)27)11-12-22(15)28-23(29)30-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h1,3-13,21H,14H2,(H,28,29)
• InChI Key： JZTMXRULBXREFZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C#C)C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 407.11331324g/mol
• Monoisotopic Mass: 407.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-[2-ethynyl-4-(trifluoromethyl)phenyl]carbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-[2-ethynyl-4-(trifluoromethyl)phenyl]carbamate (CAS No. 2770498-23-0)

The compound (9H-fluoren-9-yl)methyl N-[2-ethynyl-4-(trifluoromethyl)phenyl]carbamate, identified by its CAS No. 2770498-23-0, is a specialized organic molecule with significant applications in pharmaceutical research and material science. Its unique structure, featuring a fluorenylmethyl (Fmoc) protecting group and a trifluoromethylphenyl moiety, makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its potential in targeted drug delivery and bioorthogonal chemistry, aligning with the growing demand for precision medicine.

One of the key features of (9H-fluoren-9-yl)methyl N-[2-ethynyl-4-(trifluoromethyl)phenyl]carbamate is its ethynyl functional group, which enables click chemistry reactions. This property is highly sought after in modern bioconjugation techniques, where efficient and selective bonding is critical. The trifluoromethyl group further enhances its utility by improving metabolic stability and lipophilicity, traits that are essential in the design of bioactive molecules. These attributes make it a focal point in discussions about next-generation therapeutics and smart materials.

In the context of current trends, the compound’s role in proteolysis-targeting chimeras (PROTACs) and degradation tag systems has garnered attention. As the pharmaceutical industry shifts toward targeted protein degradation, molecules like CAS No. 2770498-23-0 are pivotal for developing small-molecule degraders. Additionally, its compatibility with high-throughput screening (HTS) workflows makes it a versatile tool for drug discovery platforms, addressing the need for faster and more efficient lead optimization.

From a synthetic chemistry perspective, the Fmoc-protected carbamate group in this compound offers robust stability under acidic conditions, a feature highly valued in solid-phase peptide synthesis (SPPS). This aligns with the rising interest in peptide-based drugs, which are gaining traction due to their high specificity and lower toxicity. The compound’s CAS No. 2770498-23-0 is often referenced in studies exploring peptide therapeutics for oncology and neurodegenerative diseases, reflecting its relevance in cutting-edge research.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike many traditional intermediates, (9H-fluoren-9-yl)methyl N-[2-ethynyl-4-(trifluoromethyl)phenyl]carbamate is designed to minimize waste through efficient atom economy, a principle central to green chemistry. This resonates with the increasing emphasis on sustainable synthesis in the chemical industry. Furthermore, its compatibility with flow chemistry systems positions it as a forward-thinking choice for continuous manufacturing, a trend revolutionizing pharmaceutical production.

In summary, (9H-fluoren-9-yl)methyl N-[2-ethynyl-4-(trifluoromethyl)phenyl]carbamate (CAS No. 2770498-23-0) is a multifaceted compound with broad applications in drug development, material science, and bioconjugation. Its structural features, including the Fmoc group, ethynyl linker, and trifluoromethyl substitution, make it indispensable in modern research. As the scientific community continues to explore precision medicine and sustainable chemistry, this compound is poised to remain at the forefront of innovation.